Cas no 1216665-38-1 ((5-methoxycarbonyl-1H-pyrrol-3-yl)boronic acid)

(5-methoxycarbonyl-1H-pyrrol-3-yl)boronic acid structure
1216665-38-1 structure
Product Name:(5-methoxycarbonyl-1H-pyrrol-3-yl)boronic acid
CAS No:1216665-38-1
MF:C6H8BNO4
MW:168.943021774292
CID:2617711
PubChem ID:72220506
Update Time:2025-04-21

(5-methoxycarbonyl-1H-pyrrol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-methoxycarbonyl-1H-pyrrol-3-yl)boronic acid
    • 4-Borono-1H-pyrrole-2-carboxylic acid 2-methyl ester
    • DB-138334
    • (5-(Methoxycarbonyl)-1H-pyrrol-3-yl)boronic acid
    • 5-(METHOXYCARBONYL)-1H-PYRROL-3-YLBORONIC ACID
    • [5-(methoxycarbonyl)-1H-pyrrol-3-yl]boronic acid
    • MB18091
    • EN300-5201702
    • 1216665-38-1
    • Inchi: 1S/C6H8BNO4/c1-12-6(9)5-2-4(3-8-5)7(10)11/h2-3,8,10-11H,1H3
    • InChI Key: MBBQSFNMAITXKM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(B(O)O)=CN1)=O

Computed Properties

  • Exact Mass: 169.0546379Da
  • Monoisotopic Mass: 169.0546379Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6Ų

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